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Compound of Interest

Compound Name: Edivoxetine Hydrochloride

Cat. No.: B579997

For Researchers, Scientists, and Drug Development Professionals

Introduction

Edivoxetine hydrochloride (IUPAC Name: (1R)-2-(5-fluoro-2-methoxyphenyl)-1-[(2S)-
morpholin-2-yl]-1-(oxan-4-yl)ethan-1-ol hydrochloride) is a selective norepinephrine reuptake
inhibitor (NRI) that was under development by Eli Lilly and Company for the treatment of major
depressive disorder (MDD) and attention-deficit/hyperactivity disorder (ADHD).[1][2] As a
potent and selective inhibitor of the norepinephrine transporter (NET), edivoxetine increases
the synaptic concentration of norepinephrine, a neurotransmitter crucial for regulating mood,
attention, and arousal.[3] This technical guide provides a comprehensive overview of the
synthesis and core chemistry of edivoxetine hydrochloride, aimed at professionals in drug
discovery and development.

Chemical Properties

Property Value
Chemical Formula C18H27CIFNOa4
Molecular Weight 375.87 g/mol
CAS Number 1194374-05-4
Appearance Solid

Solubility Soluble in water
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Synthesis of Edivoxetine Hydrochloride

The synthesis of edivoxetine hydrochloride has evolved to improve efficiency, safety, and
stereoselectivity. An early-generation synthesis has been largely superseded by a more
practical asymmetric synthesis.

Second-Generation Asymmetric Synthesis

A notable advancement in the synthesis of edivoxetine involves a convergent and asymmetric
approach starting from the chiral building block, D-serine. This method avoids the use of
hazardous reagents and complex resolutions associated with earlier routes. A key regulatory
starting material for the final API is (S)-(4-benzylmorpholin-2-yl)(morpholino)methanone
methanesulfonate.

The synthesis of this key intermediate is a multi-step process that preserves the chirality from
D-serine. While a complete, step-by-step synthesis of the final edivoxetine hydrochloride
from this intermediate is not publicly detailed, the general synthetic strategy involves the
formation of the chiral morpholine ring system followed by the introduction of the substituted
phenyl and tetrahydropyran moieties.

A plausible synthetic workflow is outlined below:
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Caption: A logical workflow for the asymmetric synthesis of edivoxetine hydrochloride.

Chemistry and Mechanism of Action

Edivoxetine is a selective norepinephrine reuptake inhibitor (NRI). Its primary pharmacological
action is to bind to the norepinephrine transporter (NET) on presynaptic neurons, thereby
blocking the reuptake of norepinephrine from the synaptic cleft. This leads to an increased
concentration and prolonged activity of norepinephrine in the synapse, enhancing
noradrenergic neurotransmission.[3]
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Signaling Pathway

The mechanism of action of edivoxetine directly impacts noradrenergic signaling, which plays a
critical role in various central nervous system functions.
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Caption: Mechanism of action of edivoxetine as a norepinephrine reuptake inhibitor.
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Selectivity Profile

The clinical potential of edivoxetine is underscored by its high selectivity for the norepinephrine
transporter over other monoamine transporters, such as the serotonin transporter (SERT) and
the dopamine transporter (DAT). This selectivity is thought to contribute to a more favorable
side-effect profile compared to less selective antidepressants.

Transporter ICs0 (M)

Norepinephrine Transporter (NET) 0.041 (unbound plasma drug)

Serotonin Transporter (SERT)

Dopamine Transporter (DAT)

Note: Comprehensive Ki values for SERT and
DAT are not readily available in the public
domain, but edivoxetine is consistently reported
as a highly selective NRI.[3]

Structure-Activity Relationship (SAR)

While specific structure-activity relationship studies on edivoxetine analogs are limited in
publicly available literature, general principles for morpholine-based norepinephrine reuptake
inhibitors can be inferred. The morpholine ring is a common scaffold in many NRIs. The
stereochemistry of the molecule is critical for its activity, as demonstrated by the
enantioselective synthesis targeting the (1R, 2S) configuration of edivoxetine. The substituents
on the phenyl ring and the presence of the tetrahydropyran moiety are also crucial for the
molecule's potency and selectivity. The fluorine and methoxy groups on the phenyl ring likely
contribute to the binding affinity and pharmacokinetic properties of the compound.

Experimental Protocols
Norepinephrine Reuptake Inhibition Assay (General
Protocol)

A common method to determine the potency of a compound as a norepinephrine reuptake
inhibitor is through a radioligand uptake assay in cells expressing the norepinephrine
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transporter.

Objective: To measure the half-maximal inhibitory concentration (ICso) of edivoxetine for the

norepinephrine transporter.

Materials:

HEK293 cells stably expressing the human norepinephrine transporter (hNET).
[3H]-Norepinephrine (Radioligand).

Krebs-Ringer-HEPES (KRH) buffer.

Test compound (Edivoxetine hydrochloride) at various concentrations.

Scintillation counter.

Procedure:

Cell Culture: Culture HEK293-hNET cells to confluency in appropriate cell culture plates.

Assay Preparation: On the day of the experiment, aspirate the culture medium and wash the
cells with KRH buffer.

Compound Incubation: Add KRH buffer containing various concentrations of edivoxetine
hydrochloride to the cells and incubate for a predetermined time at room temperature.

Radioligand Addition: Add [3H]-Norepinephrine to the wells and incubate for a specific time to
allow for uptake.

Termination of Uptake: Stop the uptake by rapidly aspirating the solution and washing the
cells with ice-cold KRH buffer.

Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of incorporated
radioactivity using a scintillation counter.

Data Analysis: Plot the percentage of inhibition of [3H]-Norepinephrine uptake against the
concentration of edivoxetine. Calculate the I1Cso value using a suitable nonlinear regression
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Caption: A typical experimental workflow for a norepinephrine reuptake inhibition assay.

Pharmacokinetic Data

Pharmacokinetic studies have been conducted in various populations, including healthy
volunteers and pediatric patients with ADHD.[4]

Parameter Population Dose Value

Pediatric Patients with
Tmax (hours) ADHD 0.05-0.3 mg/kg ~2

Pediatric Patients with

t1/2 (hours 0.05-0.3 mg/k ~6
( ) ADHD 9
Primarily via CYP2D6
Metabolism Humans
and CYP3A4
Conclusion

Edivoxetine hydrochloride is a highly selective and potent norepinephrine reuptake inhibitor
with a well-defined mechanism of action. Its synthesis has been optimized to produce the
desired enantiomer efficiently. While its clinical development for MDD was discontinued, the
chemistry and pharmacology of edivoxetine provide valuable insights for the design and
development of future CNS-acting therapeutics. The data and protocols presented in this guide
offer a technical resource for researchers in the field of neuroscience and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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